Cas no 1429418-47-2 (1-Ethyl-5-fluoro-1H-pyrazole-4-carbonyl chloride)
1-Ethyl-5-fluoro-1H-pyrazole-4-carbonyl chloride is a versatile fluorinated pyrazole derivative used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive carbonyl chloride group enables efficient acylation reactions, facilitating the introduction of the 1-ethyl-5-fluoropyrazole moiety into target molecules. The fluorine substitution enhances metabolic stability and bioavailability in drug development applications. This compound is particularly valuable in the synthesis of biologically active molecules, including potential agrochemicals and pharmaceuticals, due to its structural specificity and reactivity. High purity grades are available to ensure consistent performance in demanding synthetic processes. Proper handling under inert conditions is recommended due to its moisture sensitivity.
1429418-47-2 structure
Product Name:1-Ethyl-5-fluoro-1H-pyrazole-4-carbonyl chloride
CAS No:1429418-47-2
MF:C6H6ClFN2O
MW:176.576043605804
CID:5189812
Update Time:2025-06-10
1-Ethyl-5-fluoro-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 1-Ethyl-5-fluoro-1H-pyrazole-4-carbonyl chloride
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- Inchi: 1S/C6H6ClFN2O/c1-2-10-6(8)4(3-9-10)5(7)11/h3H,2H2,1H3
- InChI Key: RONGSXXHBMJZRY-UHFFFAOYSA-N
- SMILES: C(Cl)(C1=C(F)N(CC)N=C1)=O
1-Ethyl-5-fluoro-1H-pyrazole-4-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB553568-100 mg |
1-Ethyl-5-fluoro-1H-pyrazole-4-carbonyl chloride; . |
1429418-47-2 | 100MG |
€531.20 | 2022-03-01 | ||
| abcr | AB553568-250 mg |
1-Ethyl-5-fluoro-1H-pyrazole-4-carbonyl chloride; . |
1429418-47-2 | 250MG |
€722.90 | 2022-03-01 | ||
| abcr | AB553568-500 mg |
1-Ethyl-5-fluoro-1H-pyrazole-4-carbonyl chloride; . |
1429418-47-2 | 500MG |
€960.00 | 2022-03-01 |
1-Ethyl-5-fluoro-1H-pyrazole-4-carbonyl chloride Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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